Cas no 109838-85-9 ((2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine)

(2R)-3,6-Dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine is a chiral dihydropyrazine derivative characterized by its stereospecific (R)-configuration and methoxy substituents at the 3- and 6-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of enantioselective pharmaceuticals and agrochemicals. Its rigid pyrazine core and methoxy groups enhance reactivity in nucleophilic substitutions and cyclization reactions. The isopropyl moiety at the 2-position contributes to steric control, improving selectivity in asymmetric transformations. With high purity and defined stereochemistry, it is suitable for applications requiring precise molecular architecture. Stability under standard conditions and compatibility with common reagents further underscore its utility in synthetic chemistry.

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine structure

109838-85-9 structure

Product Name:(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine

CAS No:109838-85-9

MF:C₉H₁₆N₂O₂

MW:184.235542297363

MDL:MFCD00040565

CID:62784

PubChem ID:57649714

Update Time:2025-05-27

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Chemical and Physical Properties

Names and Identifiers

- (R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine
- (R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine
- (R)-3-Isopropyl-2,5-dimethoxy-3,6-dihydropyrazine
- BIOTIN-(AC5)2-OSU
- (2R)-(-)-2,5-dihydro-2-isopropyl-3,6-dimethoxypyrazine
- (2R)-(-)-2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)pyrazine
- (2R)-2-isopropyl-3,6-dimethoxy-2,5-dihydropyrazine
- (R)-(-)-2,5-dihyd
- (R)-2,5-Dimethoxy-3-isopropyl-3,6-dihydropyrazine
- (R)-Schollkopf Reagent
- AG-D-26858
- PubChem9916
- Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-, (2R)-
- (2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine
- (R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpiperazine
- (2R)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine
- (2R)-3,6-dimethoxy-2-propan-2-yl-2,5-dihydrop
- (2R)-(-)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine
- (R)-(-)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine
- 109838-85-9
- AKOS015910722
- (R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine, >=97.0% (GC)
- (R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine (>85per cent Purity)
- AC-344
- (R)-2,5-dihydro-3,6-dimethoxy-2-isopropyl-pyrazine
- SCHEMBL503025
- DTXSID50352920
- MFCD00040565
- CS-W008461
- W-200803
- (2R)-3,6-dimethoxy-2-propan-2-yl-2,5-dihydropyrazine
- (2R)-2,5-Dihydro-3,6-dimethoxy-2-(1-methylethyl)pyrazine
- FCFWEOGTZZPCTO-MRVPVSSYSA-N
- AKOS015852046
- AM20090802
- BB 0261029
- (R)-2,5-dihydro-3,6-dimethoxy-2 isopropylpyrazine
- DS-12066
- (R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydro-pyrazine
- (R)-2-isopropyl-3.6-dimethoxy-2,5-dihydropyrazine
- CHEMBL170671
- (3R)-(-)-3-isopropyl-2,5-dimethoxy-3,6-dihydropyrazine
- A802095
- (R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine (>85% Purity)
- (3R)-3-ISOPROPYL-2,5-DIMETHOXY-3,6-DIHYDROPYRAZINE
- MDL： MFCD00040565
- Inchi： 1S/C9H16N2O2/c1-6(2)8-9(13-4)10-5-7(11-8)12-3/h6,8H,5H2,1-4H3/t8-/m1/s1
- InChI Key： FCFWEOGTZZPCTO-MRVPVSSYSA-N
- SMILES： O(C)C1[C@@H](C(C)C)N=C(CN=1)OC

Computed Properties

Exact Mass: 184.12128
Monoisotopic Mass: 184.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.4
Topological Polar Surface Area: 43.2

Experimental Properties

Color/Form: liquid
Density: 1.028 g/mL at 20 °C(lit.)
Boiling Point: 245.2°C at 760 mmHg
Flash Point: Degrees Fahrenheit:185°F
Degrees Celsius:85°C
Solubility: Soluble in Chloroform and Ethanol
PSA: 43.18
Specific Rotation: -102 º (c=1%, EtOH)
Optical Activity: [α]20/D −102±5°, c = 1% in ethanol
Solubility: Not determined

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Security Information

Hazard Statement： H315-H319-H335
Hazardous Material transportation number：NA 1993 / PGIII
WGK Germany：3
Safety Instruction： S23;S24/25
FLUKA BRAND F CODES：10
Safety Term：S23;S24/25
Storage Condition：Sealed in dry,Room Temperature

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	119053-5g	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9	95+%	5g	7314.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	119053-1g	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9	95+%	1g	1542.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UD283-100mg	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9	97%	100mg	226CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UD283-250mg	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9	97%	250mg	521CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UD283-1g	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9	97%	1g	869.0CNY	2021-08-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	37286-1ML	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9		1ml	¥1202.92	2023-12-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	37286-5ML	(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine	109838-85-9		5ml	¥4299.76	2023-12-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R807491-25ml	(R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine	109838-85-9	97%	25ml	10,900.00	2021-05-17
TRC	I824430-1ml	(R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine (>85% Purity)	109838-85-9		1ml	$ 167.00	2023-09-07
TRC	I824430-5ml	(R)-2-Isopropyl-3,6-dimethoxy-2,5-dihydropyrazine (>85% Purity)	109838-85-9		5ml	$ 643.00	2023-09-07

(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine Suppliers

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(CAS:109838-85-9)(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine

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Purity:99%

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:109838-85-9)(R)-2，5-二氢-3，6-二甲氧基-2-异丙基吡嗪

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Pricing Information Last Updated:Friday, 20 June 2025 12:37

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Amadis Chemical Company Limited

(CAS:109838-85-9)(2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine

Purity:99%

Quantity:25g

Price ($):599.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:109838-85-9)(R)-2，5-二氢-3，6-二甲氧基-2-异丙基吡嗪

Purity:99%

Quantity:25KG,200KG,1000KG

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